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Compound of Interest

Compound Name: Sodium methanolate

Cat. No.: B050351

Essential Guide to Safe Handling of Sodium
Methanolate

This document provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals working with Sodium Methanolate. Adherence
to these guidelines is critical due to the substance's hazardous properties.

Sodium Methanolate (also known as Sodium Methylate) is a highly reactive, flammable, and
corrosive chemical.[1][2] It reacts violently with water, which can generate enough heat to
cause ignition.[2] It is sensitive to air and moisture and should be handled with specific
precautions to prevent accidents.[2][3]

Hazard Summary

The following table summarizes key quantitative and classification data for Sodium
Methanolate.
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Property Value

UN Number UN1431 (Solid), UN1289 (Solution)[4][5][6]

4.2 (Spontaneously combustible), Subsidiary

Transport Hazard Class ) )
Risk 8 (Corrosive)[6]

Autoignition Temperature 240 °C [ 464 °F[3]
Melting Point > 350 °C /> 662 °F (Decomposes)[4]
Water Solubility Reacts violently[2][3][4]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent contact and exposure. The following table

details the required equipment.
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Body Part

Required PPE

Specifications & Notes

Respiratory

NIOSH/MSHA approved

respirator[3]

Required when dusts, vapors,
or aerosols are generated.[4]
[7] Use a filter type suitable for
organic gases and vapors
(e.g., Type ABEK).[7]

Tight-sealing safety goggles

Eye protection must comply
with OSHA 29 CFR 1910.133

Eyes/Face )
and a face shield[1][3][8] or European Standard EN166.
[3]
Neoprene or other suitable
Hand Chemical-resistant, impervious  materials are recommended.[1]
ands
gloves[8] Ensure gloves are rated for
prolonged, direct contact.[9]
o An impervious suit or complete
Flame-retardant, antistatic _ .
] ) protective clothing is
Body protective clothing; coveralls[1] ]
4] necessary for spill response.[8]
[10]
Feet Neoprene boots or other Required when there is a risk
ee

protective boots[1][8]

of spills.

Operational Plan: Handling and Storage Protocol

A systematic approach is essential for safety. This workflow minimizes exposure and reduces

the risk of accidents.

Step-by-Step Handling Procedure

e Preparation:

o Ensure an eyewash station and safety shower are immediately accessible and functional.

[3]

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC168600010&productDescription=SODIUM+METHOXIDE+30+WT+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/sds/sial/164992
https://www.sigmaaldrich.com/SG/en/sds/sial/156256?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/sial/156256?userType=undefined
https://biodieselmagazine.com/articles/handling-sodium-methylate-safely-1965
https://www.fishersci.com/store/msds?partNumber=AC168600010&productDescription=SODIUM+METHOXIDE+30+WT+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/S0485_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC168600010&productDescription=SODIUM+METHOXIDE+30+WT+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/S0485_EU_6N.pdf
https://biodieselmagazine.com/articles/handling-sodium-methylate-safely-1965
https://download.basf.com/p1/000000000030036699_SDS_GEN_TH/en_TH/Na-Methylate_sol._30_%2525_30036699_SDS_GEN_TH_en_8-0.pdf
https://biodieselmagazine.com/articles/handling-sodium-methylate-safely-1965
https://www.sigmaaldrich.com/JP/ja/sds/sial/164992
https://www.tcichemicals.com/BE/en/sds/S0485_EU_6N.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0771
https://biodieselmagazine.com/articles/handling-sodium-methylate-safely-1965
https://www.tcichemicals.com/BE/en/sds/S0485_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC168600010&productDescription=SODIUM+METHOXIDE+30+WT+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Work in a designated area, such as a chemical fume hood or a well-ventilated space with
local exhaust.[3][7]

o The work area must be kept dry and free of ignition sources (open flames, sparks, hot
surfaces).[4][9][10]

o Use explosion-proof electrical and ventilating equipment.[3][4]

e Handling:

o Handle the substance under an inert atmosphere (e.g., nitrogen) to protect it from
moisture and air.[1][3]

o Ground and bond all containers and receiving equipment to prevent static discharge.[4][7]
o Use non-sparking tools.[7][9]

o Avoid creating dust or aerosols.[4][7]

o Do not eat, drink, or smoke in the handling area.[4][9][10]

e Storage:

o

Store in a tightly closed, original, or corrosion-resistant container.[3][4]

[¢]

The storage area must be dry, cool, well-ventilated, and fireproof.[1][3][10]

o

Store locked up and segregated from incompatible materials such as acids, acid-forming
substances, and water.[3][4][9]

[¢]

Protect containers from direct sunlight and heat.[4]
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Operational Workflow for Sodium Methanolate
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Caption: A step-by-step workflow for the safe handling of Sodium Methanolate.

Emergency and Disposal Plans

Immediate and correct response to an incident is crucial.

Emergency Response Protocol

In any emergency, evacuate the danger area, consult an expert, and ensure first-aiders are

protected.[4][7][10]

e Spill Response:

o Remove all ignition sources from the area.[10]

o For dry spills, cover with dry sand or another suitable absorbent material.[10] Do not use

water.

o Carefully sweep or collect the material into a covered, dry, plastic container for disposal.

[10]

o For liquid spills, use an inert, liquid-absorbent material (e.g., Chemizorb®) and prevent

entry into drains.[7]
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o Clean the affected area thoroughly.

o Fire Response:
o DO NOT USE WATER or hydrous agents.[10]

o Use dry sand, dry chemical powder, or alcohol-resistant foam to extinguish the fire.[4][7]
[10]

o Firefighters must wear self-contained breathing apparatus (SCBA) and full protective
clothing.[4][7][9]

o First Aid Measures:

[¢]

General: Immediately call a POISON CENTER or doctor.[7][8]

o Inhalation: Move the person to fresh air and keep them comfortable for breathing.[7][11] If
breathing is difficult or has stopped, provide artificial respiration.[2][10]

o Skin Contact: Immediately take off all contaminated clothing.[7] Rinse the skin with plenty
of water for at least 15 minutes.[10]

o Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if
possible.[7][11] Continue rinsing and seek immediate attention from an ophthalmologist.[7]

o Ingestion: Rinse the mouth with water.[9][10] Do NOT induce vomiting.[8][9][10]
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Emergency Response Logic for Sodium Methanolate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Sodium
methanolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050351#personal-protective-equipment-for-handling-
sodium-methanolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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